Cas no 941907-46-6 (4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide)

4-(4-Chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide is a specialized organic compound featuring a chlorobenzenesulfonyl group linked to a butanamide moiety, which is further substituted with a 4-ethoxybenzothiazol-2-yl amine. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate for biologically active molecules. The presence of the sulfonyl and benzothiazole groups may confer favorable binding properties for targeting specific enzymes or receptors. Its synthetic versatility allows for further derivatization, making it valuable in drug discovery and development. The compound's stability and well-defined reactivity profile enhance its suitability for research applications in pharmaceutical and agrochemical synthesis.

4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide structure

941907-46-6 structure

Product Name:4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide

CAS No:941907-46-6

MF:C₁₉H₁₉ClN₂O₄S₂

MW:438.948161363602

CID:5499700

Update Time:2025-05-21

4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

- 4-(4-chlorophenyl)sulfonyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide
- 4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide
- Inchi： 1S/C19H19ClN2O4S2/c1-2-26-15-5-3-6-16-18(15)22-19(27-16)21-17(23)7-4-12-28(24,25)14-10-8-13(20)9-11-14/h3,5-6,8-11H,2,4,7,12H2,1H3,(H,21,22,23)
- InChI Key： AMKXPDBIPNZULN-UHFFFAOYSA-N
- SMILES： C(NC1=NC2=C(OCC)C=CC=C2S1)(=O)CCCS(C1=CC=C(Cl)C=C1)(=O)=O

4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2815-0805-2μmol	4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide	941907-46-6	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2815-0805-5μmol	4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide	941907-46-6	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2815-0805-10μmol	4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide	941907-46-6	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2815-0805-20μmol	4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide	941907-46-6	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2815-0805-1mg	4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide	941907-46-6	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2815-0805-2mg	4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide	941907-46-6	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2815-0805-3mg	4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide	941907-46-6	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2815-0805-4mg	4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide	941907-46-6	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2815-0805-5mg	4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide	941907-46-6	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2815-0805-10mg	4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide	941907-46-6	90%+	10mg	$79.0	2023-05-16

4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218

Related Categories

Additional information on 4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide

Recent Advances in the Study of 4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide (CAS: 941907-46-6)

The compound 4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide (CAS: 941907-46-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of both a chlorobenzenesulfonyl group and a benzothiazole moiety suggests possible interactions with biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its inhibitory effects on specific kinase enzymes involved in inflammatory pathways. The study utilized in vitro assays to measure the compound's affinity for these kinases, revealing a notable IC50 value in the nanomolar range. These findings suggest that 941907-46-6 could serve as a lead compound for the development of novel anti-inflammatory agents.

Another significant area of investigation has been the compound's potential anticancer activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide exhibited selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a targeted therapy for specific malignancies.

The synthesis and optimization of 941907-46-6 have also been explored in recent literature. A research group at a leading pharmaceutical institute developed an improved synthetic route that enhances yield and purity while reducing production costs. This advancement is critical for scaling up production for preclinical and clinical studies. The modified synthesis involves a key step where the chlorobenzenesulfonyl group is introduced under mild conditions, minimizing side reactions and improving overall efficiency.

In addition to its direct therapeutic potential, 4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide has been investigated as a chemical probe for studying biological pathways. Its ability to selectively bind to certain proteins makes it a valuable tool for understanding disease mechanisms. For instance, a recent study used this compound to map protein-protein interactions in neurodegenerative diseases, providing insights into potential therapeutic targets.

Despite these promising developments, challenges remain in the clinical translation of 941907-46-6. Pharmacokinetic studies have revealed limited oral bioavailability, prompting researchers to explore prodrug strategies or formulation improvements. Additionally, further toxicological assessments are needed to ensure its safety profile meets regulatory standards. Ongoing research aims to address these limitations while expanding the compound's therapeutic applications.

In conclusion, 4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide represents a compelling case study in modern drug discovery. Its multifaceted biological activities, combined with recent synthetic advancements, position it as a molecule of significant interest in chemical biology and medicinal chemistry. Future research will likely focus on optimizing its pharmacological properties and exploring its potential in combination therapies, paving the way for novel treatment modalities in inflammation and oncology.